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Compound of Interest

Compound Name: 1,3-Dipropylthiourea

Cat. No.: B145623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-dipropylthiourea, focusing on

its chemical identifiers, physicochemical properties, synthesis, and key applications with

detailed experimental protocols. The information is curated for professionals in research and

drug development.

Chemical Identifiers and Properties
1,3-Dipropylthiourea exists as two primary isomers: 1,3-di-n-propylthiourea and 1,3-

diisopropylthiourea. The majority of commercially available and researched data pertains to the

isopropyl isomer. This guide will focus on 1,3-diisopropylthiourea unless otherwise specified.

Compound Identifiers
A comprehensive list of identifiers for 1,3-diisopropylthiourea is provided in the table below,

facilitating its unambiguous identification in databases and literature.
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Identifier Type Value

CAS Number 2986-17-6

Molecular Formula C7H16N2S

Molecular Weight 160.28 g/mol

IUPAC Name 1,3-di(propan-2-yl)thiourea

Synonyms

Diisopropylthiourea, N,N'-Diisopropylthiourea,

1,3-Diisopropyl-2-thiourea, sym-

Diisopropylthiourea

InChI
InChI=1S/C7H16N2S/c1-5(2)8-7(10)9-6(3)4/h5-

6H,1-4H3,(H2,8,9,10)

InChIKey KREOCUNMMFZOOS-UHFFFAOYSA-N

SMILES CC(C)NC(=S)NC(C)C

EC Number 221-051-7

PubChem CID 2758386

MDL Number MFCD00040485

Physicochemical Properties
The key physicochemical properties of 1,3-diisopropylthiourea are summarized in the following

table.

Property Value

Appearance White to off-white crystalline powder

Melting Point 143-145 °C

pKa 13.93 ± 0.70 (Predicted)

Solubility
Sparingly soluble in chloroform, slightly soluble

in methanol. Limited solubility in water.
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Synthesis of 1,3-Diisopropylthiourea
A common and efficient method for the synthesis of 1,3-diisopropylthiourea involves the

reaction of thiourea with diisopropylamine in the presence of a catalyst.

Experimental Protocol: PEG-400 Catalyzed Synthesis
This protocol describes a straightforward and relatively green synthesis method.[1]

Materials:

Thiourea

Diisopropylamine

Polyethylene glycol 400 (PEG-400)

Water

Round-bottom flask

Reflux condenser

Heating mantle

Filtration apparatus

Procedure:

In a round-bottom flask, combine 10 mmol of thiourea, 20 mmol of diisopropylamine, and 0.4

mmol of PEG-400 in 20 mL of water.[1]

Heat the mixture to reflux under normal atmospheric pressure and maintain for

approximately 26 hours.[1]

After the reaction is complete, cool the mixture to room temperature to allow the product to

precipitate.[1]
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Collect the solid product by filtration. The filtrate, containing the solvent and catalyst, can be

recovered and recycled.[1]

Wash the collected solid with water to remove any remaining impurities.

Dry the purified product to obtain N,N'-diisopropylthiourea.

Expected Yield: Approximately 78%, with a melting point of 142-145°C.[1]
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Synthesis Workflow of 1,3-Diisopropylthiourea
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Caption: Synthesis workflow for 1,3-diisopropylthiourea.
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Applications and Experimental Protocols
1,3-Diisopropylthiourea is a versatile compound with applications in various fields, including

medicinal chemistry and agriculture.[2]

Enzyme Inhibition: Thyroid Peroxidase
Thiourea derivatives are known inhibitors of thyroid peroxidase (TPO), a key enzyme in thyroid

hormone synthesis.[3]

This protocol is adapted from a standard procedure for assessing TPO inhibition.[4][5]

Materials:

Rat thyroid microsomes (as a source of TPO)

Amplex UltraRed (AUR) reagent

Hydrogen peroxide (H₂O₂)

Potassium phosphate buffer

1,3-Diisopropylthiourea (test compound)

Propylthiouracil (PTU) or Methimazole (MMI) as positive controls

96-well microplates

Plate reader with fluorescence detection (e.g., excitation/emission at 544/590 nm)

Procedure:

Prepare a stock solution of 1,3-diisopropylthiourea in a suitable solvent (e.g., DMSO).

In a 96-well plate, add the test compound at various concentrations. Include wells for a

vehicle control (solvent only) and positive controls (PTU or MMI).

Add rat thyroid microsomal protein to each well.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://nanobioletters.com/wp-content/lianbs/2025/09/LIANBS143.102.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9730979.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9210949/
https://jeodpp.jrc.ec.europa.eu/ftp/jrc-opendata/EURL-ECVAM/datasets/ThyroidMethods/2a/Method%202a_SOP_Assay_Part%202_JRC133079.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiate the reaction by adding the AUR reagent and H₂O₂. A typical reaction mixture might

contain 75 µL of 25 µM AUR, 10-15 µL of microsomal protein (12.5 µM), and 25 µL of 300

µM H₂O₂ in a final volume of 215 µL with 200 mM potassium phosphate buffer.[4]

Incubate the plate at 37°C for 30 minutes in the plate reader.

Measure the fluorescence at an excitation wavelength of 544 nm and an emission

wavelength of 590 nm.

Calculate the percent inhibition for each concentration of the test compound relative to the

vehicle control.

Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the test

compound concentration.

Herbicidal Activity
Thiourea derivatives have been explored for their potential as herbicides.[2] The mode of action

often involves the inhibition of key enzymes in plant metabolic pathways.

This generalized protocol can be adapted to test the pre-emergence herbicidal activity of 1,3-

diisopropylthiourea.

Materials:

Seeds of monocotyledonous and dicotyledonous weeds (e.g., barnyard grass, crabgrass,

pigweed, morning glory)

Pots or trays with a suitable soil mixture

1,3-Diisopropylthiourea

Acetone or another suitable solvent

Tween-20 or other surfactant

A commercial herbicide as a positive control
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Growth chamber or greenhouse with controlled temperature and light conditions

Procedure:

Prepare a stock solution of 1,3-diisopropylthiourea in the chosen solvent.

Prepare test solutions at various concentrations by diluting the stock solution with water

containing a small amount of surfactant (e.g., 0.1% Tween-20).

Fill pots or trays with the soil mixture and sow the seeds of the test weed species.

Apply the test solutions evenly to the soil surface at a specified volume per unit area to

achieve the desired application rates (e.g., in grams of active ingredient per hectare).

Include a negative control (solvent and surfactant in water) and a positive control

(commercial herbicide).

Place the pots or trays in a growth chamber or greenhouse under optimal conditions for seed

germination and plant growth.

After a set period (e.g., 14-21 days), visually assess the herbicidal effect by comparing the

germination and growth of the weeds in the treated pots to the negative control.

The herbicidal activity can be rated on a scale (e.g., 0% = no effect, 100% = complete kill) or

by measuring plant height and fresh/dry weight.
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Logical Relationships of 1,3-Diisopropylthiourea's Applications

Primary Applications

Mechanisms of Action / Roles

Specific Targets / Uses

1,3-Diisopropylthiourea

Medicinal Chemistry Agrochemicals Organic Synthesis Material Science

Enzyme Inhibition Plant Growth Regulation Ligand for Metal Complexes Polymer Precursor

Thyroid Peroxidase Herbicide Catalysis Polymer Synthesis
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Caption: Logical relationships of 1,3-diisopropylthiourea's applications.

Safety and Handling
1,3-Diisopropylthiourea is classified as a hazardous substance and should be handled with

appropriate safety precautions.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Signal Word: Danger

Pictograms:

GHS06 (Skull and Crossbones)

GHS07 (Exclamation Mark)

Recommended Personal Protective Equipment (PPE)
Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), lab coat.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates if ventilation is inadequate.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Conclusion
1,3-Diisopropylthiourea is a valuable chemical intermediate with established and potential

applications in diverse fields of research and development. Its synthesis is well-documented,

and its biological activities, particularly as an enzyme inhibitor, warrant further investigation.

The experimental protocols provided in this guide serve as a foundation for researchers to

explore the properties and applications of this compound. Adherence to strict safety protocols

is essential when handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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